Cas no 930925-52-3 (2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide)

2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide is a specialized organic compound featuring a triazole-thioether backbone linked to a cyanocyclohexyl acetamide moiety. Its structural design confers potential utility in agrochemical and pharmaceutical research, particularly as an intermediate or active ingredient in fungicides or enzyme inhibitors. The tert-butyl group enhances steric stability, while the cyano and sulfanyl functionalities may contribute to binding affinity or metabolic resistance. This compound’s balanced lipophilicity and electron-rich heterocycle suggest suitability for targeted applications requiring selective reactivity or bioactivity. Further studies are necessary to fully characterize its physicochemical properties and mechanistic potential.

2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide structure

930925-52-3 structure

Product Name:2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide

CAS No:930925-52-3

MF:C₁₅H₂₃N₅OS

MW:321.441021203995

CID:6068188

PubChem ID:17455192

Update Time:2025-10-22

2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide
- EN300-26686334
- AKOS033843656
- 930925-52-3
- Z227545584
- Inchi： 1S/C15H23N5OS/c1-14(2,3)12-17-13(20-19-12)22-9-11(21)18-15(10-16)7-5-4-6-8-15/h4-9H2,1-3H3,(H,18,21)(H,17,19,20)
- InChI Key： FKHXBMIKAUYDSN-UHFFFAOYSA-N
- SMILES： S(C1=NNC(C(C)(C)C)=N1)CC(NC1(C#N)CCCCC1)=O

Computed Properties

Exact Mass: 321.16233155g/mol
Monoisotopic Mass: 321.16233155g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 120Å²

2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26686334-0.05g	2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide	930925-52-3	95.0%	0.05g	$212.0	2025-03-20

2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide Related Literature

1. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

Additional information on 2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide

Compound CAS No: 930925-52-3 - 2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide

The compound with CAS No: 930925-52-3, known as 2-[(5-tert-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a triazole ring and a sulfanyl group, along with a cyclohexane derivative moiety. These structural features contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and development. The triazole ring, a heterocyclic structure with three nitrogen atoms, is known for its stability and ability to form hydrogen bonds, making it a valuable component in designing bioactive molecules. In the case of CAS No: 930925-52-3, the tert-butyl group attached to the triazole ring further enhances the molecule's hydrophobicity, which can be advantageous in optimizing pharmacokinetic properties such as absorption and distribution.

The sulfanyl group (S-methyl group) in this compound plays a crucial role in modulating its electronic properties and reactivity. Sulfur-containing compounds are often utilized in pharmaceuticals due to their ability to act as sulfur donors in metalloenzyme inhibition or as components in redox-active systems. The integration of the sulfanyl group with the triazole ring creates a versatile platform for exploring various biological activities, including antioxidant and anti-inflammatory effects.

The cyclohexane derivative moiety in CAS No: 930925-52-3 introduces rigidity and spatial complexity to the molecule. The cyanocyclohexyl group not only contributes to the molecule's stereochemistry but also enhances its solubility properties. This feature is particularly important for compounds intended for use in drug delivery systems or as intermediates in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of CAS No: 930925-52-3 with greater accuracy. Molecular docking studies have revealed that this compound exhibits promising binding affinities towards several therapeutic targets, including kinases and proteases. These findings suggest that CAS No: 930925-52-3 could serve as a lead compound in the development of novel therapeutic agents for conditions such as cancer, inflammation, and infectious diseases.

In addition to its pharmacological potential, CAS No: 930925-52-3 has also been explored for its applications in materials science. The molecule's unique combination of functional groups makes it an attractive candidate for use in polymer synthesis or as a component in advanced materials with tailored electronic properties.

From a synthetic standpoint, CAS No: 930925-52-,